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Compound of Interest

Compound Name: Roxadustat-d5

Cat. No.: B8150255 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive overview of the recommended

procedures for the safe disposal of Roxadustat-d5, a deuterated analog of Roxadustat used

as an internal standard in analytical studies. Adherence to these guidelines is critical due to the

compound's potential health hazards.

Key Hazard Information for Roxadustat-d5
Roxadustat-d5 is classified as a hazardous substance. The following table summarizes its key

hazard information based on available Safety Data Sheets (SDS).[1][2][3]
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Hazard Category GHS Classification Precautionary Statements

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed.

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin.

Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.

Environmental Hazard Water Hazard Class 1

Slightly hazardous for water.

Do not allow undiluted product

or large quantities to reach

ground water, water course or

sewage system.[1]

Standard Operating Procedure for Roxadustat-d5
Disposal
The following step-by-step protocol outlines the recommended procedure for the safe disposal

of Roxadustat-d5 waste. This procedure is based on general best practices for handling

hazardous chemicals and information from supplier Safety Data Sheets.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Engineering Controls: Always handle Roxadustat-d5 in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation exposure.[2] Ensure that safety showers

and eyewash stations are readily accessible.

Personal Protective Equipment:

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or goggles.[3]
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Lab Coat: A lab coat or other protective clothing is mandatory to prevent skin contact.

Respiratory Protection: If handling outside of a fume hood or if dust is generated, a

NIOSH-approved respirator is recommended.[3]

Hygiene: Avoid eating, drinking, or smoking in areas where Roxadustat-d5 is handled.

Wash hands thoroughly after handling.[3]

2. Waste Segregation and Collection:

Waste Container: Designate a specific, clearly labeled, and sealed container for

Roxadustat-d5 waste. The container should be made of a material compatible with the

chemical.

Waste Types:

Solid Waste: Collect unused or expired Roxadustat-d5, contaminated personal protective

equipment (e.g., gloves, disposable lab coats), and any materials used for spill cleanup

(e.g., absorbent pads, wipes) in the designated solid waste container.

Liquid Waste: Solutions containing Roxadustat-d5 should be collected in a separate,

sealed, and clearly labeled liquid waste container. Do not mix with other incompatible

waste streams.

3. Spill Management:

Immediate Action: In the event of a spill, evacuate the immediate area and ensure proper

ventilation.

Containment: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or

commercial absorbent pads) to contain the spill.

Cleanup: Carefully sweep or scoop up the absorbed material and place it into the designated

hazardous waste container. For solid spills, gently sweep to avoid creating dust and place it

in the waste container.

Decontamination: Clean the spill area with a suitable solvent or detergent and water. Collect

all cleaning materials as hazardous waste.
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4. Final Disposal:

Regulatory Compliance: The disposal of Roxadustat-d5 must be carried out in accordance

with all applicable federal, state, and local environmental regulations.[1] Do not dispose of

Roxadustat-d5 down the drain or in regular household garbage.[1]

Licensed Waste Disposal Service: Arrange for the collection and disposal of the hazardous

waste through a licensed and qualified hazardous waste management company. Provide the

waste disposal company with a copy of the Safety Data Sheet for Roxadustat-d5.

Documentation: Maintain accurate records of the amount of Roxadustat-d5 waste

generated and the date of disposal.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps and decision-making process for the proper

disposal of Roxadustat-d5.
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Start: Roxadustat-d5 Waste Generated

1. Identify Waste Type

Spill Occurs

Solid Waste
(Unused product, contaminated PPE, spill cleanup material)

Solid

Liquid Waste
(Solutions containing Roxadustat-d5)

Liquid

2. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

3. Segregate and Collect in Labeled, Sealed Containers

4. Store Securely in Designated Hazardous Waste Area

5. Contact Licensed Hazardous Waste Disposal Vendor

6. Provide Safety Data Sheet to Vendor

7. Arrange for Pickup and Final Disposal

End: Proper Disposal Complete

Follow Spill Management Protocol
(Evacuate, Contain, Clean, Decontaminate)

Collect cleanup materials as hazardous waste

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Roxadustat-d5.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b8150255?utm_src=pdf-body-img
https://www.benchchem.com/product/b8150255?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8150255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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